Cas no 1891685-92-9 (methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate
• CAS No: 1891685-92-9
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6263887
• PubChem ID: 117335753
• Update Time: 2025-05-23

methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate
• EN300-1799669
• 1891685-92-9

• Inchi： 1S/C10H10F2O4/c1-15-9-6(8(13)10(14)16-2)3-5(11)4-7(9)12/h3-4,8,13H,1-2H3
• InChI Key： XWQYWHROLMNJQI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate

Methyl 2-(3,5-Difluoro-2-Methoxyphenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate, identified by the CAS number 1891685-92-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group attached to a hydroxyl-substituted acetate moiety. The aromatic ring of the compound is further substituted with fluorine atoms at the 3 and 5 positions, as well as a methoxy group at the 2 position. These substituents contribute to the compound's chemical properties and potential applications.

The synthesis of methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, particularly in the context of drug development. The presence of multiple electronegative substituents on the aromatic ring enhances the compound's ability to participate in hydrogen bonding, which is a critical factor in determining its bioavailability and pharmacokinetic properties.

Recent research has focused on the potential of methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate as a precursor for more complex molecules with therapeutic applications. For instance, this compound has been explored as an intermediate in the synthesis of antiviral agents and anticancer drugs. Its ability to undergo various functional group transformations makes it a versatile building block in organic synthesis.

In terms of pharmacological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests that it could be a lead compound for developing anti-inflammatory agents. Furthermore, its fluorinated structure provides resistance to metabolic degradation, which is advantageous for designing drugs with longer half-lives.

The environmental impact of methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate has also been a topic of recent research. Assessments indicate that this compound has low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to fully understand its behavior in different environmental compartments and its potential for bioaccumulation.

From an industrial perspective, the production and handling of this compound must adhere to strict safety protocols due to its classification under certain regulatory frameworks. Proper storage and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, methyl 2-(3,5-difluoro-2-methoxyphenyl)-2-hydroxyacetate is a multifaceted compound with promising applications in drug discovery and organic synthesis. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development.